Cas no 1807088-76-1 (Benzamide, 2-bromo-6-fluoro-4-nitro-)

• Product Name: Benzamide, 2-bromo-6-fluoro-4-nitro-
• CAS No: 1807088-76-1
• MF: C₇H₄BrFN₂O₃
• MW: 263.020664215088
• CID: 5998263
• Update Time: 2025-10-28

Benzamide, 2-bromo-6-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-bromo-6-fluoro-4-nitro-

• Inchi： 1S/C7H4BrFN2O3/c8-4-1-3(11(13)14)2-5(9)6(4)7(10)12/h1-2H,(H2,10,12)
• InChI Key： SMUVCQQPKGRLIZ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=C(F)C=C([N+]([O-])=O)C=C1Br

Experimental Properties

• Density: 1.873±0.06 g/cm3(Predicted)
• Boiling Point: 311.4±42.0 °C(Predicted)
• pka: 13.66±0.50(Predicted)

Additional information on Benzamide, 2-bromo-6-fluoro-4-nitro-

Benzamide, 2-bromo-6-fluoro-4-nitro- (CAS No. 1807088-76-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzamide, 2-bromo-6-fluoro-4-nitro-, identified by the chemical identifier CAS No. 1807088-76-1, is a fluorinated nitrobenzamide derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromo and fluoro substituents, exhibits a unique set of chemical properties that make it a promising candidate for various therapeutic applications. The structural features of Benzamide, 2-bromo-6-fluoro-4-nitro- contribute to its potential as a scaffold for drug development, particularly in the quest for novel bioactive molecules.

The molecular structure of Benzamide, 2-bromo-6-fluoro-4-nitro- consists of a benzene ring substituted with a nitro group at the 4-position, a bromine atom at the 2-position, and a fluorine atom at the 6-position. The amide functional group is attached to the benzene ring at the 1-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of both electron-withdrawing (nitro and bromo) and electron-donating (fluorine) groups creates a complex interplay of forces that can be exploited to modulate biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of Benzamide, 2-bromo-6-fluoro-4-nitro- with biological targets. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, computational simulations have suggested that this compound may interact with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders. The ability to predict such interactions with high accuracy is a testament to the progress made in structural biology and computer-assisted drug design.

In the realm of medicinal chemistry, the synthesis of Benzamide, 2-bromo-6-fluoro-4-nitro- has been optimized to enhance yield and purity. Modern synthetic methodologies leverage transition metal catalysis and green chemistry principles to produce this compound efficiently while minimizing environmental impact. The synthesis typically involves multi-step reactions starting from commercially available precursors, such as bromobenzene or nitrobenzene derivatives. The introduction of fluorine at the 6-position is particularly challenging due to its high reactivity, but recent developments in fluorination techniques have made this process more accessible.

The pharmacological profile of Benzamide, 2-bromo-6-fluoro-4-nitro- has been extensively studied in vitro using various cell-based assays. These studies have revealed promising activities against several disease-related targets. Notably, preliminary experiments suggest that this compound may exhibit inhibitory effects on enzymes involved in tumor proliferation and metastasis. The bromo and fluoro substituents are believed to play crucial roles in mediating these effects by enhancing binding affinity to the target proteins. Further investigation is warranted to fully elucidate the mechanism of action.

One of the most exciting aspects of Benzamide, 2-bromo-6-fluoro-4-nitro- is its potential as a lead compound for drug discovery programs targeting neglected tropical diseases. Many such diseases disproportionately affect developing regions due to limited access to effective treatments. The structural features of this compound make it amenable to modifications that could enhance its efficacy against pathogens responsible for these diseases. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for affected populations.

The regulatory landscape for compounds like Benzamide, 2-bromo-6-fluoro-4-nitro- is continually evolving to ensure safety and efficacy while fostering innovation. Regulatory agencies worldwide are implementing guidelines that encourage the development of novel drugs while maintaining rigorous standards for quality control. Companies engaged in synthesizing and testing this compound must navigate these regulations carefully to bring their products to market successfully. Compliance with Good Manufacturing Practices (GMP) and other regulatory requirements is non-negotiable for ensuring patient safety.

The future prospects for Benzamide, 2-bromo-6-fluoro-4-nitro- are bright, driven by ongoing research efforts aimed at expanding its therapeutic applications. Advances in biotechnology and synthetic chemistry are expected to unlock new possibilities for this compound, particularly in personalized medicine approaches where individual patient profiles guide drug design. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating laboratory discoveries into clinical reality.

In conclusion,Benzamide, 2-bromo-6-fluoro-4-nitro-* (CAS No. 1807088-76-*1*) represents a fascinating example of how structural modifications can yield bioactive molecules with significant therapeutic potential.* Its unique combination*of substituents,*combined*with*the*progress*made*in*computational*and experimental*drug discovery,*positions it as*a*valuable*scaffold*for future pharmaceutical developments.* As research*continues,*the full*potential*of this*compound will likely become more apparent,*leading *to new treatments *for a wide range *of diseases.*